N-allyl-2-(4-propylphenoxy)acetamide

• IUPAC Name: N-prop-2-enyl-2-(4-propylphenoxy)acetamide
• InChI: InChI=1S/C14H19NO2/c1-3-5-12-6-8-13(9-7-12)17-11-14(16)15-10-4-2/h4,6-9H,2-3,5,10-11H2,1H3,(H,15,16)
• InChI Key: YIFCUFIPBQCMGB-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)OCC(=O)NCC=C
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol

Description

N-allyl-2-(4-propylphenoxy)acetamide is a chemical compound that belongs to the family of amides. It is also known as GW0742 and is widely used in scientific research for its potential therapeutic applications.

Mechanism of Action

N-allyl-2-(4-propylphenoxy)acetamide activates PPARδ by binding to its ligand-binding domain. This leads to the recruitment of co-activators and the subsequent transcriptional activation of target genes. The downstream effects of PPARδ activation include increased fatty acid oxidation, enhanced glucose uptake, and reduced inflammation.
Biochemical and Physiological Effects:
N-allyl-2-(4-propylphenoxy)acetamide has been shown to have various biochemical and physiological effects in different cell types and animal models. In adipocytes, it promotes the differentiation of preadipocytes into mature adipocytes and increases the expression of genes involved in lipid metabolism. In myocytes, it enhances glucose uptake and improves insulin sensitivity. In macrophages, it reduces the production of pro-inflammatory cytokines and enhances the phagocytic activity.

Advantages and Limitations for Lab Experiments

N-allyl-2-(4-propylphenoxy)acetamide has several advantages for lab experiments. It is a potent and selective agonist of PPARδ, which allows for the specific activation of this receptor without affecting other PPAR isoforms. It is also stable and easy to handle, which makes it suitable for in vitro and in vivo experiments. However, N-allyl-2-(4-propylphenoxy)acetamide has some limitations as well. It has low aqueous solubility, which can limit its bioavailability and require the use of organic solvents. It also has a short half-life, which can affect its pharmacokinetics and require frequent dosing.

Future Directions

N-allyl-2-(4-propylphenoxy)acetamide has potential therapeutic applications in various diseases, including metabolic disorders, cardiovascular diseases, and cancer. Future research can focus on the development of novel derivatives of N-allyl-2-(4-propylphenoxy)acetamide with improved pharmacokinetic and pharmacodynamic properties. It can also investigate the role of PPARδ activation in different cell types and animal models to better understand its mechanism of action and potential therapeutic benefits. Additionally, future research can explore the combination of N-allyl-2-(4-propylphenoxy)acetamide with other drugs to enhance its efficacy and reduce its side effects.

Scientific Research Applications

N-allyl-2-(4-propylphenoxy)acetamide is widely used in scientific research for its potential therapeutic applications. It is a potent agonist of peroxisome proliferator-activated receptor delta (PPARδ), which is a nuclear receptor that plays a crucial role in the regulation of lipid metabolism, glucose homeostasis, and inflammation. N-allyl-2-(4-propylphenoxy)acetamide has been shown to activate PPARδ in various cell types, including adipocytes, myocytes, and macrophages.